5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[3-(4-methyl-1,2,4-triazol-3-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H15FN4O2/c1-25-12-22-24-19(25)14-3-2-4-16(11-14)23-20(26)18-10-9-17(27-18)13-5-7-15(21)8-6-13/h2-12H,1H3,(H,23,26)
• InChI Key: LZKNFZNSNJBYQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1C2=CC(=CC=C2)NC(=O)C3=CC=C(O3)C4=CC=C(C=C4)F
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol

Description

5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and has been studied extensively to understand its synthesis method, mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or receptors in the body. This compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, which may explain its anticancer properties. It has also been shown to modulate certain receptors in the brain, which may explain its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, which suggests that it may have potential anticancer properties. It has also been shown to modulate certain receptors in the brain, which may have implications for the treatment of neurological disorders. Additionally, this compound has been shown to have low toxicity, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide has several advantages and limitations for lab experiments. One of the main advantages is its low toxicity, which makes it a safe compound to work with in the lab. Additionally, this compound has been shown to have high purity and yield, which makes it a reliable compound for use in experiments. However, one of the limitations of this compound is its limited solubility in certain solvents, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide. One area of research is the development of new drugs based on this compound. It has been shown to have potential anticancer and neuroprotective properties, which makes it a promising candidate for drug development. Another area of research is the elucidation of its mechanism of action. Understanding how this compound works at the molecular level may provide insights into its potential applications in various fields. Additionally, further studies on the toxicity and safety of this compound are needed to determine its suitability for use in humans.

Scientific Research Applications

5-(4-fluorophenyl)-N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl]-2-furamide has been extensively studied for its scientific research applications. It has been shown to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs. This compound has been studied for its anticancer properties, and it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.